3-Bromo-4-(trifluoromethoxy)benzoic acid
Cat. No. B1287707
M. Wt: 285.01 g/mol
InChI Key: FZZJKGGHTKIIIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08598164B2
Procedure details
A mixture of 3-bromo-4-(trifluoromethoxy)benzoic acid (923 mg, 3.24 mmol) and PdCl2(dppf) (95 mg, 0.13 mmol) were stirred in 1,4-dioxane (9 mL) in a three necked flask under argon atmosphere (a condenser was added to the flask). Dimethylzinc in toluene (3.2 mL of 2.0 M, 6.4 mmol) was added very slowly (caution: the reaction was very exothermic) and the mixture was stirred at room temperature for 1 hour before it was heated at 70° C. for 18 h. The mixture was cooled to room temperature before it was charged with additional dioxane (9 mL) and PdCl2(dppf) (100 mg). The mixture was cooled to 0° C. before additional dimethyl zinc in toluene (3.0 mL, 2.0M) was added. The ice bath was removed and the mixture was heated at 70° C. overnight. The mixture was cooled to room temperature and was quenched with methanol (2 mL) very slowly. The solution was diluted with ethyl acetate and was washed with 1N HCl (3×). The organic layer was washed with brine, dried over sodium sulfate and evaporated to dryness to yield 3-methyl-4-(trifluoromethoxy)benzoic acid (56%).
Yield
56%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[O:11][C:12]([F:15])([F:14])[F:13])[C:5]([OH:7])=[O:6].[CH3:16][Zn]C>O1CCOCC1.C1(C)C=CC=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2]>[CH3:16][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[O:11][C:12]([F:15])([F:14])[F:13])[C:5]([OH:7])=[O:6] |f:4.5.6.7|
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Inputs
Step One
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Name
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|
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Quantity
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923 mg
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Type
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reactant
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Smiles
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BrC=1C=C(C(=O)O)C=CC1OC(F)(F)F
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Name
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Quantity
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95 mg
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Type
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catalyst
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Smiles
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C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C[Zn]C
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Name
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Quantity
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3.2 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C[Zn]C
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Four
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Name
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Quantity
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9 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Step Five
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Name
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Quantity
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100 mg
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Type
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catalyst
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Smiles
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C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]
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Name
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Quantity
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9 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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was stirred at room temperature for 1 hour before it
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added to the flask)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated at 70° C. for 18 h
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Duration
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18 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled to room temperature before it
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ADDITION
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Type
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ADDITION
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|
Details
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was added
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CUSTOM
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Type
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CUSTOM
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|
Details
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The ice bath was removed
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the mixture was heated at 70° C. overnight
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|
Duration
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8 (± 8) h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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was quenched with methanol (2 mL) very slowly
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ADDITION
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Type
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ADDITION
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|
Details
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The solution was diluted with ethyl acetate
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WASH
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Type
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WASH
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Details
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was washed with 1N HCl (3×)
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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CC=1C=C(C(=O)O)C=CC1OC(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 56% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
